TM5007

Specification

• Molecular Formula: C24H20N2O6S4
• Molecular Weight: 560.7 g/mol
• IUPAC Name: 2-[[6-[(3-carboxy-4-thiophen-2-ylthiophen-2-yl)amino]-6-oxohexanoyl]amino]-4-thiophen-2-ylthiophene-3-carboxylic acid
• Standard InChI: InChI=1S/C24H20N2O6S4/c27-17(25-21-19(23(29)30)13(11-35-21)15-5-3-9-33-15)7-1-2-8-18(28)26-22-20(24(31)32)14(12-36-22)16-6-4-10-34-16/h3-6,9-12H,1-2,7-8H2,(H,25,27)(H,26,28)(H,29,30)(H,31,32)
• Standard InChI Key: USLUSWIVVBUXLU-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C2=CSC(=C2C(=O)O)NC(=O)CCCCC(=O)NC3=C(C(=CS3)C4=CC=CS4)C(=O)O
• Canonical SMILES: C1=CSC(=C1)C2=CSC(=C2C(=O)O)NC(=O)CCCCC(=O)NC3=C(C(=CS3)C4=CC=CS4)C(=O)O

Introduction

Chemical and Physical Properties of TM5007

Property	Value
CAS Number	342595-05-5
Molecular Formula	C24H20N2O6S4
Molecular Weight	560.69 g/mol
Solubility	Slightly soluble in DMSO
Storage Conditions	-20°C (powder), -80°C (solution)

The compound’s stability under refrigeration and limited solubility in polar solvents suggest challenges in formulation for systemic delivery.

Pharmacological Profile and Mechanism of Action

Key Mechanistic Insights:

• Cellular Apoptosis: At 50 µM, TM5007 induced caspase-3/7 activation in HT1080 fibrosarcoma cells, though its apoptotic effects are weaker than those of TM5441.

Preclinical Efficacy in Disease Models

Comparative Analysis with Other PAI-1 Inhibitors

Compound	IC50 (PAI-1)	Model Highlights
TM5007	29 µM	AV shunt thrombosis, lung fibrosis
TM5441	9.7–60.3 µM	Tumor vasculature disruption
PAI-039	32 µM	Atherosclerosis models

While TM5007’s IC50 is higher than TM5441’s, its efficacy in fibrosis models highlights tissue-specific targeting advantages.